Cas no 714568-34-0 (Benzeneethanamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-)

• Product Name: Benzeneethanamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-
• CAS No: 714568-34-0
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 545524
• PubChem ID: 22390705
• Update Time: 2025-04-19

Benzeneethanamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-
• 2-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]ethanamine
• 2-[4-(4,5-dihydro-1H-imidazol-2-yl)-phenyl]-ethylamine
• 2-[4-(4,5-Dihydro-1H-imidazol-2-yl)phenyl]ethan-1-amine
• IQBPJBHUYHKLNN-UHFFFAOYSA-N
• SCHEMBL1724885
• 2-(4-(4,5-Dihydro-1H-imidazol-2-yl)phenyl)ethanamine
• DTXSID20625375
• 714568-34-0

• Inchi： 1S/C11H15N3/c12-6-5-9-1-3-10(4-2-9)11-13-7-8-14-11/h1-4H,5-8,12H2,(H,13,14)
• InChI Key： IQBPJBHUYHKLNN-UHFFFAOYSA-N
• SMILES： N1CCN=C1C1C=CC(=CC=1)CCN

Computed Properties

• Exact Mass: 189.12675
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.41